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Compound of Interest

Compound Name:
2-(4-Isobutylphenyl)-4,4,5,5-

tetramethyl-1,3,2-dioxaborolane

Cat. No.: B1341738 Get Quote

<Technical Guide: 4-Isobutylphenylboronic Acid Pinacol Ester>

A Senior Application Scientist's In-Depth Perspective for Researchers, Scientists, and Drug

Development Professionals

This technical guide offers a comprehensive examination of 4-isobutylphenylboronic acid

pinacol ester, a key reagent in contemporary organic synthesis. Designed for the discerning

researcher and drug development professional, this document moves beyond a mere

cataloging of properties to provide a deeper understanding of the causality behind its reactivity

and applications. Our objective is to empower you with the technical accuracy and field-proven

insights necessary for its effective and safe implementation in your work.

Fundamental Molecular Characteristics and
Physicochemical Properties
4-Isobutylphenylboronic acid pinacol ester (IUPAC name: 2-(4-isobutylphenyl)-4,4,5,5-
tetramethyl-1,3,2-dioxaborolane) is an organoboron compound with the chemical formula

C₁₆H₂₅BO₂. It typically presents as a white to off-white crystalline solid.[1] The molecular

structure, featuring a stable pinacol ester of phenylboronic acid substituted with an isobutyl

group, is the primary determinant of its physical and chemical behavior.
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A thorough understanding of its physical properties is essential for appropriate handling,

storage, and successful application in synthetic protocols.

Property Value

Molecular Formula C₁₆H₂₅BO₂

Molecular Weight 260.2 g/mol [2]

Appearance White to off-white crystalline solid[1]

Melting Point Not available

Boiling Point Not available

Solubility

Soluble in common organic solvents (e.g., THF,

diethyl ether, dichloromethane); insoluble in

water.

Storage Conditions
Store in a cool, dry, well-ventilated area. Keep

container tightly closed.[3][4][5]

Expert Insight: The pinacol ester functionality is not merely a passive component of the

molecule. It serves as a robust protecting group for the boronic acid. This structural feature

significantly enhances the compound's stability by preventing the dehydration and subsequent

trimerization into boroxines—a common degradation pathway for free boronic acids. This

increased stability translates to a longer shelf life and more reproducible reactivity, which are

critical for consistent results in complex synthetic sequences.

Spectroscopic Profile and Analytical Confirmation
Rigorous analytical characterization is fundamental to ensuring the identity and purity of 4-

isobutylphenylboronic acid pinacol ester. The following spectroscopic techniques are routinely

employed for this purpose:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides detailed information about the proton environments within the molecule.

Characteristic signals will be observed for the aromatic protons, the diastereotopic protons
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of the isobutyl CH₂ group, the methine proton of the isobutyl group, the two methyl groups

of the isobutyl moiety, and the twelve equivalent protons of the four methyl groups on the

pinacol ester.

¹³C NMR: Elucidates the carbon skeleton of the molecule.

¹¹B NMR: Confirms the presence and electronic environment of the boron atom.

Infrared (IR) Spectroscopy: Key absorption bands will correspond to B-O and C-B bond

vibrations, in addition to the characteristic aromatic and aliphatic C-H stretching and bending

frequencies.

Mass Spectrometry (MS): Determines the precise molecular weight and provides valuable

information about the fragmentation patterns, further corroborating the assigned structure.

Chemical Reactivity and Synthetic Utility
The paramount application of 4-isobutylphenylboronic acid pinacol ester is as a nucleophilic

partner in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura

coupling.

The Suzuki-Miyaura Coupling: A Pillar of Modern
Carbon-Carbon Bond Formation
The Suzuki-Miyaura coupling is a versatile and powerful transformation for the synthesis of

biaryls, vinylarenes, and other conjugated systems.[6] In this reaction, the 4-

isobutylphenylboronic acid pinacol ester serves as the organoboron component that, upon

activation with a base, transfers its isobutylphenyl group to a palladium center, which then

couples with an organic halide or triflate.[7]

Causality in Experimental Design:

Catalyst System: The choice of palladium source (e.g., Pd(PPh₃)₄, Pd₂(dba)₃) and

supporting ligand (e.g., PPh₃, SPhos, XPhos) is critical. The ligand's steric and electronic

properties directly influence the rates of the key steps in the catalytic cycle: oxidative

addition, transmetalation, and reductive elimination.
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Base Selection: A base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) is essential for the activation of the

boronic ester.[7] The base facilitates the formation of a more nucleophilic boronate complex,

which is necessary for efficient transmetalation to the palladium center. The choice of base

can profoundly affect reaction kinetics and yield.

Solvent: The solvent system (e.g., toluene, dioxane, DMF/water mixtures) must solubilize all

reaction components and can influence the reaction's efficiency.

A Generalized Experimental Workflow for Suzuki-Miyaura Coupling:

Caption: A typical experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Synthesis of 4-Isobutylphenylboronic Acid Pinacol Ester
This valuable reagent can be synthesized through several established methods. One common

approach is the Miyaura borylation, which involves the palladium-catalyzed coupling of an aryl

halide (in this case, 4-bromo- or 4-iodoisobutylbenzene) with bis(pinacolato)diboron (B₂pin₂).[8]

Illustrative Synthetic Pathway:

4-Bromo-isobutylbenzene

4-Isobutylphenylboronic acid pinacol ester

Pd catalyst, base, B₂pin₂

Click to download full resolution via product page

Caption: Synthesis via Miyaura Borylation.

Alternative synthetic routes include the reaction of an organolithium or Grignard reagent

derived from 4-haloisobutylbenzene with 2-isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

(isopropoxy pinacol borate).[9][10]

Safety, Handling, and Storage Protocols
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Adherence to stringent safety protocols is mandatory when working with 4-

isobutylphenylboronic acid pinacol ester.

Personal Protective Equipment (PPE): Safety glasses, chemical-resistant gloves, and a

laboratory coat must be worn at all times.

Handling: All manipulations should be conducted in a well-ventilated fume hood to prevent

inhalation of any dust or vapors. Direct contact with skin and eyes should be avoided.[3][4]

Storage: The compound should be stored in a tightly sealed container in a cool, dry

environment.[3][4][5] It is sensitive to moisture and should be protected from atmospheric

humidity to prevent hydrolysis of the boronic ester.

A Self-Validating Protocol Framework:

To ensure the scientific integrity and reproducibility of any experiment utilizing this reagent, the

following self-validating steps are recommended:

Reagent Purity Assessment: Before use, confirm the purity of the 4-isobutylphenylboronic

acid pinacol ester via a suitable analytical technique, such as ¹H NMR spectroscopy.

Inert Atmosphere: For oxygen- and moisture-sensitive cross-coupling reactions, the use of a

rigorously maintained inert atmosphere (e.g., nitrogen or argon) is crucial to prevent the

degradation of the palladium catalyst and the boronic ester.

Reaction Monitoring: Employ techniques like Thin Layer Chromatography (TLC) or Gas

Chromatography-Mass Spectrometry (GC-MS) to actively monitor the reaction's progress.

This allows for the confirmation of starting material consumption and the formation of the

desired product, enabling timely intervention if necessary.

Conclusion
4-Isobutylphenylboronic acid pinacol ester is a highly valuable and versatile building block in

modern organic synthesis. Its inherent stability, imparted by the pinacol ester group, coupled

with its reactivity in powerful carbon-carbon bond-forming reactions like the Suzuki-Miyaura

coupling, solidifies its position as an indispensable tool for chemists in drug discovery, materials
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science, and beyond. A comprehensive understanding of its properties, reactivity, and handling

requirements, as detailed in this guide, is fundamental to its successful and safe application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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